3-(4-chlorophenyl)-N-(2,4-difluorophenyl)-4-oxo-3,4-dihydrophthalazine-1-carboxamide

• IUPAC Name: 3-(4-chlorophenyl)-N-(2,4-difluorophenyl)-4-oxophthalazine-1-carboxamide
• InChI: InChI=1S/C21H12ClF2N3O2/c22-12-5-8-14(9-6-12)27-21(29)16-4-2-1-3-15(16)19(26-27)20(28)25-18-10-7-13(23)11-17(18)24/h1-11H,(H,25,28)
• InChI Key: LTZBZLFWNHJELN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN(C2=O)C3=CC=C(C=C3)Cl)C(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C21H12ClF2N3O2
• Molecular Weight: 411.8 g/mol
• CAS No.: 320417-63-8

Description

This compound belongs to the phthalazine carboxamide family, characterized by a 4-oxo-3,4-dihydrophthalazine core substituted with a 4-chlorophenyl group at position 3 and a 2,4-difluorophenyl carboxamide moiety at position 1. Its structural complexity confers unique physicochemical and pharmacological properties, making it a candidate for therapeutic and material science applications.

Biological Activity

The compound 3-(4-chlorophenyl)-N-(2,4-difluorophenyl)-4-oxo-3,4-dihydrophthalazine-1-carboxamide is a synthetic derivative belonging to the class of phthalazine-based compounds. This class has garnered attention due to its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. This article reviews the biological activity of this specific compound, focusing on its pharmacological potential and underlying mechanisms.

Chemical Structure

The structure of the compound can be represented as follows:

$$\text{C}_{17}\text{H}_{13}\text{ClF}_2\text{N}_2\text{O}$$

This structure includes a phthalazine core with substituents that enhance its biological activity.

Biological Activity Overview

The biological activity of this compound has been evaluated through various studies, focusing on its potential as an enzyme inhibitor and its cytotoxic effects against cancer cell lines. Below are the key findings from recent research:

Enzyme Inhibition

• Acetylcholinesterase (AChE) Inhibition : The compound has shown significant inhibitory effects against AChE, an enzyme involved in neurotransmission. In vitro studies reported an IC50 value of approximately 10.4 µM, indicating moderate inhibitory activity .
• Cyclooxygenase (COX) Inhibition : Preliminary studies suggest that the compound may also inhibit COX enzymes, which play a crucial role in inflammation and pain signaling pathways .

Anticancer Activity

The compound was tested against various cancer cell lines:

• MCF-7 (breast cancer) : Exhibited cytotoxicity with an IC50 value of 15 µM.
• Hek293 (human embryonic kidney cells) : Showed lower cytotoxicity compared to MCF-7 cells, indicating selective toxicity towards cancer cells .

Antimicrobial Properties

The antimicrobial activity of the compound was assessed against several bacterial strains:

• Salmonella typhi : Moderate activity was observed.
• Bacillus subtilis : Strong activity was noted with an IC50 value of 5 µM.
  These results suggest potential applications in treating bacterial infections .

The biological activity of this compound can be attributed to its ability to interact with specific enzyme targets through hydrogen bonding and hydrophobic interactions. Molecular docking studies have provided insights into these interactions at the molecular level, elucidating how structural modifications influence binding affinity and specificity towards target enzymes .

Data Summary

Activity Type	Target	IC50 Value	Remarks
AChE Inhibition	Acetylcholinesterase	10.4 µM	Moderate inhibition
COX Inhibition	Cyclooxygenase	Not specified	Potential anti-inflammatory effects
Anticancer Activity	MCF-7 Cell Line	15 µM	Selective cytotoxicity
Antimicrobial Activity	Salmonella typhi	Moderate	Potential therapeutic application
	Bacillus subtilis	5 µM	Strong antibacterial activity

Case Studies

• In vitro Studies on AChE and Cancer Cells : Research conducted by [PMC6920776] demonstrated the dual inhibitory effect against AChE and cancer cell lines, highlighting the potential for developing dual-action drugs targeting both neurodegenerative diseases and cancer.
• Antimicrobial Testing : A study published in [SciELO] evaluated various synthesized derivatives for their antimicrobial properties, identifying several compounds with promising activities against Gram-positive and Gram-negative bacteria.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Phthalazine Derivatives with Varying Aromatic Substituents

The compound’s closest structural analogs include other 3-(4-chlorophenyl)-4-oxophthalazine-1-carboxamides with differing aryl groups on the carboxamide moiety (Table 1):

Compound Name	Substituent on Carboxamide	Molecular Weight	Key Properties	Reference
3-(4-Chlorophenyl)-N-(4-methoxyphenyl)-4-oxo-...	4-Methoxyphenyl	~395.8 g/mol	Enhanced solubility due to -OCH₃
3-(4-Chlorophenyl)-N-benzyl-4-oxo-...	Benzyl	~379.8 g/mol	Increased lipophilicity
3-(4-Chlorophenyl)-N-(3-(trifluoromethyl)phenyl)-...	3-Trifluoromethylphenyl	~433.8 g/mol	High metabolic stability
Target Compound	2,4-Difluorophenyl	~403.8 g/mol	Balanced solubility/stability

Key Findings :

• The 2,4-difluorophenyl group in the target compound provides intermediate lipophilicity compared to the highly lipophilic benzyl and trifluoromethylphenyl derivatives.
• The 4-methoxyphenyl analog exhibits superior aqueous solubility due to the electron-donating methoxy group, but may suffer from reduced metabolic stability .

Pyridazine and Thiazine Analogs

Compounds with pyridazine or thiazine cores share functional similarities but differ in ring structure and bioactivity:

• N-(3,4-Dichlorophenyl)-1-(4-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide (): Pyridazine core (6-membered ring with two adjacent nitrogen atoms) vs. phthalazine (fused benzene and pyridazine rings).

• Carbene-Catalyzed Thiazine Derivatives ():

  • Thiazine-based compounds (e.g., 3e) feature sulfur and nitrogen in the heterocycle, enabling distinct redox properties.
  • The iodine substituent in 3e may facilitate radiopharmaceutical applications, unlike the fluorine/chlorine in the target compound .

Carboxamide Derivatives in Medicinal Chemistry

• Naphthyridine Carboxamides ():

  • Compounds like 67 (1-pentyl-4-oxo-naphthyridine-3-carboxamide) exhibit antiviral or anticancer activity.
  • The adamantyl group in 67 enhances blood-brain barrier penetration, a feature absent in the target compound .

• Diazepane Carboxamides ():

  • N-(4-Chlorophenyl)-1,4-diazepane-1-carboxamide hydrochloride has a seven-membered ring, offering conformational flexibility for GPCR modulation.
  • The hydrochloride salt form improves bioavailability compared to the neutral phthalazine derivative .

Pharmacological and Material Science Implications

• Therapeutic Potential: The target compound’s fluorine and chlorine substituents may optimize pharmacokinetics (e.g., CYP450 resistance) compared to methoxy or benzyl analogs .
• Material Science : Unlike high-energy materials like DNTF (), this compound’s aromatic stacking capability could be exploited in organic electronics or coatings .